Cas no 19666-03-6 (Benzoic acid, 2-(1-oxobutyl)-)

• Product Name: Benzoic acid, 2-(1-oxobutyl)-
• CAS No: 19666-03-6
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 1388431
• PubChem ID: 21398367
• Update Time: 2025-09-27

Benzoic acid, 2-(1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(1-oxobutyl)-
• 2-butanoylbenzoic acid
• benzoic acid, 2-butyryl-
• 2-butyrylbenzoic acid
• 19666-03-6
• DTXSID60613079
• SCHEMBL9533934
• 2-butanoyl-benzoic acid

• Inchi： 1S/C11H12O3/c1-2-5-10(12)8-6-3-4-7-9(8)11(13)14/h3-4,6-7H,2,5H2,1H3,(H,13,14)
• InChI Key： HSUHAUVCDQLYEW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)O)CCC

Computed Properties

• Exact Mass: 192.07866
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37